Cas no 2034428-33-4 (1H-indol-3-yl-[3-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]azetidin-1-yl]methanone)

• Product Name: 1H-indol-3-yl-[3-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]azetidin-1-yl]methanone
• CAS No: 2034428-33-4
• MF: C₁₅H₁₅N₅O₃S
• MW: 345.376301050186
• CID: 5552133
• Update Time: 2025-10-28

1H-indol-3-yl-[3-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]azetidin-1-yl]methanone Chemical and Physical Properties

Names and Identifiers

• 1H-indol-3-yl-[3-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]azetidin-1-yl]methanone

• Inchi： 1S/C15H15N5O3S/c1-19-9-17-18-15(19)24(22,23)10-7-20(8-10)14(21)12-6-16-13-5-3-2-4-11(12)13/h2-6,9-10,16H,7-8H2,1H3
• InChI Key： UEMGJEADGMOZCH-UHFFFAOYSA-N
• SMILES： C(C1C2=C(NC=1)C=CC=C2)(N1CC(S(C2N(C)C=NN=2)(=O)=O)C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives

Additional information on 1H-indol-3-yl-[3-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]azetidin-1-yl]methanone

Comprehensive Overview of 1H-indol-3-yl-[3-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]azetidin-1-yl]methanone (CAS No. 2034428-33-4)

The compound 1H-indol-3-yl-[3-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]azetidin-1-yl]methanone (CAS No. 2034428-33-4) is a highly specialized heterocyclic organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, combining an indole core with a triazole-sulfonyl-azetidine moiety, makes it a promising candidate for various pharmacological applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the prevalence of these targets in modern therapeutics.

In recent years, the demand for novel small-molecule drugs has surged, driven by the need for treatments targeting cancer, neurodegenerative diseases, and autoimmune disorders. The 1H-indol-3-yl-[3-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]azetidin-1-yl]methanone scaffold aligns with this trend, as its multi-functional groups enable precise interactions with biological targets. Its sulfonyl and azetidine components are particularly noteworthy, as these motifs are frequently employed in drug design to enhance binding affinity and metabolic stability.

The synthesis of 2034428-33-4 involves sophisticated organic chemistry techniques, including cross-coupling reactions and sulfonylation. These methods are critical for achieving high yield and purity, which are essential for preclinical studies. Given the growing emphasis on green chemistry, researchers are also exploring catalytic and solvent-free approaches to produce this compound more sustainably.

From a structural-activity relationship (SAR) perspective, the indole-triazole-azetidine hybrid offers a versatile platform for lead optimization. Its lipophilicity and hydrogen-bonding capacity can be fine-tuned to improve bioavailability and target selectivity. This adaptability is crucial for addressing drug resistance, a major challenge in oncology and infectious disease research.

In the context of AI-driven drug discovery, 2034428-33-4 exemplifies how computational modeling can accelerate the identification of hit compounds. Machine learning algorithms can predict its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity), reducing the need for extensive in vitro testing. This aligns with the industry's shift toward high-throughput screening and virtual libraries.

Another area of interest is the compound's potential in central nervous system (CNS) therapeutics. The blood-brain barrier (BBB) permeability of 1H-indol-3-yl-[3-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]azetidin-1-yl]methanone is under investigation, as its molecular weight and polar surface area fall within ranges typically associated with CNS-penetrant drugs. This could open doors for treating Alzheimer's and Parkinson's diseases.

As the pharmaceutical industry prioritizes personalized medicine, compounds like 2034428-33-4 are increasingly valuable. Their modular design allows for customization to patient-specific biomarkers, a trend reflected in the rise of companion diagnostics. Furthermore, the compound's patent landscape is a hot topic, with many companies racing to secure intellectual property for related derivatives.

In summary, 1H-indol-3-yl-[3-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]azetidin-1-yl]methanone represents a cutting-edge example of modern medicinal chemistry. Its multifaceted applications—from kinase inhibition to CNS drug development—highlight its relevance in addressing some of today's most pressing healthcare challenges. With ongoing advancements in synthetic methodologies and computational tools, this compound is poised to play a pivotal role in the next generation of therapeutics.